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This guide provides a detailed comparison of the kinase selectivity profile of CCT244747, a
potent and orally bioavailable inhibitor of Checkpoint Kinase 1 (CHK1). The information
presented herein is supported by experimental data to offer an objective assessment of its
performance against other kinases.

Quantitative Kinase Inhibition Profile

CCT244747 demonstrates high potency and selectivity for its primary target, CHK1, with an
IC50 value of 8 nmol/L.[1][2] Its selectivity has been evaluated against a broad panel of human
kinases, revealing a favorable profile with significantly lower activity against most other kinases.

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
CCT244747 against its primary target and other key kinases.
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Kinase Target IC50 (nmol/L) Fold Selectivity vs. CHK1
CHK1 8 1

FLT3 600 75

CHK2 >10,000 >1,250

CDK1 >10,000 >1,250

Data compiled from multiple sources.[1][2][3]

Furthermore, in a broad kinase screen at a concentration of 1 uM, CCT244747 exhibited
greater than 50% inhibition against only 8 out of 140 kinases.[1][2] At a higher concentration of
10 pM, the inhibitor showed 80% or more inhibition against just 9 out of 121 kinases,
underscoring its high selectivity.[1] Besides CHK1, other kinases that showed some degree of
inhibition by CCT244747 at 1 pM include IRAK1, TrKA, RSK, AMPK, NUAK1, Aurora B, and
MAP4K.[1][2]

Experimental Protocols

The kinase selectivity of CCT244747 was determined through a series of robust in vitro assays:

Radiometric Protein Phosphorylation Assay: The primary screening of CCT244747 against a
large panel of human kinases was conducted using a radiometric protein phosphorylation
assay.[1] This method measures the transfer of a radiolabeled phosphate group from ATP to a
substrate peptide by the kinase. The assays were performed in the presence of ATP at a
concentration approximate to the Km for each respective kinase, ensuring physiologically
relevant conditions.[1] The percentage of remaining kinase activity was calculated to determine
the inhibitory effect of CCT244747.[1]

Commercial Kinase Assay Kits: For specific kinases, commercially available assay kits were
utilized. The IC50 value against FLT3 and CHK2 was determined using the Z'-Lyte assay from
Invitrogen.[1][2] This assay is based on fluorescence resonance energy transfer (FRET) to
measure kinase activity.

DELFIA Assay: The inhibitory activity against CDK1 was assessed using a DELFIA
(Dissociation-Enhanced Lanthanide Fluorescent Immunoassay) assay.[1][2][4] This time-
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resolved fluorescence-based assay provides a sensitive method for quantifying kinase activity.

Signaling Pathway and Mechanism of Action

CCT244747's primary target, CHK1, is a critical component of the DNA damage response
(DDR) pathway. In response to DNA damage, CHK1 is activated and phosphorylates
downstream targets, leading to cell cycle arrest, primarily at the G2/M checkpoint. This pause
allows time for DNA repair. By inhibiting CHK1, CCT244747 abrogates this checkpoint, causing
cells with damaged DNA to prematurely enter mitosis, a process that ultimately leads to mitotic
catastrophe and apoptosis. This mechanism of action makes CCT244747 a potent sensitizer to
genotoxic cancer therapies.
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Mechanism of Action of CCT244747 in the DNA Damage Response Pathway.
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Caption: Mechanism of Action of CCT244747.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://aacrjournals.org/clincancerres/article/18/20/5650/77605/CCT244747-Is-a-Novel-Potent-and-Selective-CHK1
https://pmc.ncbi.nlm.nih.gov/articles/PMC3474704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3474704/
https://www.caymanchem.com/product/25666/cct244747
https://www.chemicalprobes.org/cct244747
https://www.benchchem.com/product/b15607476/docs#cct244747-a-comparative-guide-to-its-kinase-selectivity-profile
https://www.benchchem.com/product/b15607476/docs#cct244747-a-comparative-guide-to-its-kinase-selectivity-profile
https://www.benchchem.com/product/b15607476/docs#cct244747-a-comparative-guide-to-its-kinase-selectivity-profile
https://www.benchchem.com/product/b15607476/docs#cct244747-a-comparative-guide-to-its-kinase-selectivity-profile
https://www.benchchem.com/product/b15607476?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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